Cas no 1260649-46-4 (7-Iodoisoquinoline-1,3(2H,4H)-dione)

7-Iodoisoquinoline-1,3(2H,4H)-dione is a halogenated isoquinoline derivative with applications in organic synthesis and pharmaceutical research. Its iodine substituent enhances reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, to construct complex heterocyclic frameworks. The 1,3-dione moiety offers additional functionalization sites, enabling further derivatization for drug discovery or material science applications. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its structural features make it particularly useful for developing biologically active molecules or optoelectronic materials. Proper handling under inert conditions is recommended due to potential sensitivity to light or moisture.

7-Iodoisoquinoline-1,3(2H,4H)-dione structure

1260649-46-4 structure

Product Name:7-Iodoisoquinoline-1,3(2H,4H)-dione

CAS No:1260649-46-4

MF:C₉H₆INO₂

MW:287.053914546967

CID:5032153

PubChem ID:72211790

Update Time:2026-02-28

7-Iodoisoquinoline-1,3(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

- 7-IODOISOQUINOLINE-1,3(2H,4H)-DIONE
- 7-iodo-4H-isoquinoline-1,3-dione
- BDBM50161998
- AB66118
- 1260649-46-4
- SCHEMBL18010828
- BS-44419
- CHEMBL3794340
- 7-iodo-2,4-dihydroisoquinoline-1,3-dione
- E74330
- 7-Iodoisoquinoline-1,3(2H,4H)-dione
- Inchi： 1S/C9H6INO2/c10-6-2-1-5-3-8(12)11-9(13)7(5)4-6/h1-2,4H,3H2,(H,11,12,13)
- InChI Key： KCINVXIYSCLJTG-UHFFFAOYSA-N
- SMILES： IC1C=CC2=C(C=1)C(NC(C2)=O)=O

Computed Properties

Exact Mass: 286.94433g/mol
Monoisotopic Mass: 286.94433g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 46.2

7-Iodoisoquinoline-1,3(2H,4H)-dione Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00760647-250mg	7-Iodoisoquinoline-1,3(2H,4H)-dione	1260649-46-4	95%	250mg	￥1601.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00760647-1g	7-Iodoisoquinoline-1,3(2H,4H)-dione	1260649-46-4	95%	1g	￥4322.0	2024-04-18
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